1-(2-Pyrimidinyl)-1,2,4-triazole-5-carboxylic Acid

• Molecular Formula: C7H5N5O2
• Molecular Weight: 191.15 g/mol
• IUPAC Name: 2-pyrimidin-2-yl-1,2,4-triazole-3-carboxylic acid
• InChI: InChI=1S/C7H5N5O2/c13-6(14)5-10-4-11-12(5)7-8-2-1-3-9-7/h1-4H,(H,13,14)
• InChI Key: PQOULYZDKZODSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)N2C(=NC=N2)C(=O)O

Description

MFCD32876732 is a chemical compound with unique properties that have garnered interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject for research and industrial applications.

Preparation Methods

The preparation of MFCD32876732 involves specific synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD32876732 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxidized forms of the compound, while substitution reactions can introduce new functional groups .

Scientific Research Applications

MFCD32876732 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular processes and molecular pathways. In medicine, it is explored for its therapeutic potential in treating various diseases. Industrially, MFCD32876732 is used in the production of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of MFCD32876732 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

MFCD32876732 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with triazolo ring structures and methanesulfonate groups. The unique properties of MFCD32876732, such as its stability and reactivity, make it distinct from other compounds in this category .